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Compound of Interest

Compound Name: 2-Chloro-4'-fluoroacetophenone

Cat. No.: B045902 Get Quote

Technical Overview of 2-Chloro-4'-
fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of

2-Chloro-4'-fluoroacetophenone, a versatile intermediate in the synthesis of pharmaceuticals

and agrochemicals.[1][2] Its utility in organic synthesis is significant, particularly in the

development of anti-inflammatory and analgesic drugs.[1][2]

Chemical Identity and Properties
The fundamental properties of 2-Chloro-4'-fluoroacetophenone are summarized below.

These values are critical for stoichiometric calculations, analytical characterization, and

regulatory documentation.
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Parameter Value

Molecular Formula C₈H₆ClFO[1][3][4][5]

Molecular Weight 172.58 g/mol [1][3][4][5]

CAS Number 456-04-2[3]

IUPAC Name 2-chloro-1-(4-fluorophenyl)ethanone[3]

Synonyms
p-Fluorophenacyl chloride, 4-Fluorophenacyl

chloride[3]

Molecular Composition
The molecular formula C₈H₆ClFO indicates the elemental composition of the compound. This

structure is foundational to its chemical reactivity and application as a building block in complex

syntheses. The relationship between the elements that constitute the molecule is depicted

below.
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Caption: Elemental composition of 2-Chloro-4'-fluoroacetophenone.

Note on Methodologies: The molecular weight and formula of a well-characterized chemical

compound like 2-Chloro-4'-fluoroacetophenone are determined based on its known atomic

composition, derived from the standard atomic weights established by IUPAC. These are
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fundamental, calculated properties and do not involve experimental protocols or biological

signaling pathways for their determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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